Cadiyenol
Overview
Description
Cadiyenol is an acetylenic compound that is (8E)-heptadeca-1,8-diene-4,6-diyne substituted by hydroxy group at positions 6 and 15, a methoxy group at position 8 and a (5-methoxy-5-oxopentyl)oxy group at position 7. Isolated from Centella asiatica, it exhibits antineoplastic activity. It has a role as a metabolite, an antineoplastic agent and an apoptosis inducer. It is a diether, a secondary alcohol, a diol, an acetylenic compound and a methyl ester.
Scientific Research Applications
1. Catalytic Asymmetric Dearomatization (CADA) Reactions
Cadiyenol is related to phenol derivatives which are widely used in catalytic asymmetric dearomatization (CADA) reactions. These reactions are key in constructing highly functionalized cyclohexadienones, an essential process in both industrial and academic settings. Controlling selectivity and overcoming the loss of aromaticity are significant challenges in these reactions (Wu, Zhang, & You, 2016).
2. Computer-Aided Design (CAD) Tools in Synthetic Biology
In the field of synthetic biology, CAD tools are increasingly significant for making genetic systems more engineerable. This involves formalizing genetic design rules to understand the complex relationships between genotype and phenotype, where cadiyenol-related compounds could be involved (Lux et al., 2012).
3. Environmental Applications
Cadiyenol, due to its structural similarity to phenol, may be relevant in the study of bioflocculants for heavy metal removal, such as cadmium. Phenol-containing wastewater can be used to produce bioflocculants, which are significant in environmental cleanups and waste treatment processes (Chen et al., 2016).
4. Genetic Research
Cadiyenol's potential role in genetic research, particularly in relation to CAD (cinnamyl alcohol dehydrogenase) and its effect on genetic expressions and characteristics, could be a field of study. This includes the understanding of genetic architectures, such as in coronary artery disease (van der Harst & Verweij, 2017).
5. Bioactive Properties
Cadiyenol, isolated from Centella asiatica, has shown bioactive properties like inducing apoptosis in mouse lymphoma cells and reducing nitric oxide production in activated mouse macrophages. This highlights its potential in biomedical research and therapy (Govindan et al., 2007).
properties
Product Name |
Cadiyenol |
|---|---|
Molecular Formula |
C24H36O6 |
Molecular Weight |
420.5 g/mol |
IUPAC Name |
methyl 5-[(9E)-6,15-dihydroxy-8-methoxyheptadeca-9,16-dien-11,13-diyn-7-yl]oxypentanoate |
InChI |
InChI=1S/C24H36O6/c1-5-7-10-16-21(26)24(30-19-14-13-18-23(27)29-4)22(28-3)17-12-9-8-11-15-20(25)6-2/h6,12,17,20-22,24-26H,2,5,7,10,13-14,16,18-19H2,1,3-4H3/b17-12+ |
InChI Key |
LCCGCXCFZHBCJT-SFQUDFHCSA-N |
Isomeric SMILES |
CCCCCC(C(C(/C=C/C#CC#CC(C=C)O)OC)OCCCCC(=O)OC)O |
Canonical SMILES |
CCCCCC(C(C(C=CC#CC#CC(C=C)O)OC)OCCCCC(=O)OC)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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